1-(4-Iodo-phenyl)-2-(4-methyl-imidazol-1-yl)-ethanone

• Molecular Formula: C12H11IN2O
• Molecular Weight: 326.13 g/mol
• IUPAC Name: 1-(4-iodophenyl)-2-(4-methylimidazol-1-yl)ethanone
• InChI: InChI=1S/C12H11IN2O/c1-9-6-15(8-14-9)7-12(16)10-2-4-11(13)5-3-10/h2-6,8H,7H2,1H3
• InChI Key: XKZXBXJBHZMYNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=N1)CC(=O)C2=CC=C(C=C2)I

Description

1-(4-Iodo-phenyl)-2-(4-methyl-imidazol-1-yl)-ethanone is a useful research compound. Its molecular formula is C12H11IN2O and its molecular weight is 326.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2.50 g (7.69 mmol) 2-bromo-1-(4-iodo-phenyl)-ethanone in 30 mL ACN are added 1.90 g (23.1 mmol) 4-methylimidazole and the mixture is stirred at rt for 48 h. After that time, the solvent is evaporated and the residue is taken up in EtOAc. The mixture is washed with water and brine (2×) and the organic layer is dried over magnesium sulphate. The solvent is evaporated and the residue is recrystallized from diethyl ether to yield the desired product.